Cas no 1215472-24-4 (ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride)

ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride structure

1215472-24-4 structure

Product Name:ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride

CAS No:1215472-24-4

MF:C₃₃H₃₀ClN₃O₃S

MW:584.12760591507

CID:5857790

PubChem ID:16806137

Update Time:2024-01-16

ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride
- AKOS026677883
- 1215472-24-4
- F0526-0342
- ethyl 6-benzyl-2-[(2-phenylquinoline-4-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
- ethyl 6-benzyl-2-(2-phenylquinoline-4-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride
- ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride
- Inchi： 1S/C33H29N3O3S.ClH/c1-2-39-33(38)30-25-17-18-36(20-22-11-5-3-6-12-22)21-29(25)40-32(30)35-31(37)26-19-28(23-13-7-4-8-14-23)34-27-16-10-9-15-24(26)27;/h3-16,19H,2,17-18,20-21H2,1H3,(H,35,37);1H
- InChI Key： RIQLYDUPISKDEU-UHFFFAOYSA-N
- SMILES： Cl.S1C(=C(C(=O)OCC)C2=C1CN(CC1C=CC=CC=1)CC2)NC(C1C=C(C2C=CC=CC=2)N=C2C=CC=CC=12)=O

Computed Properties

Exact Mass: 583.1696407g/mol
Monoisotopic Mass: 583.1696407g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 41
Rotatable Bond Count: 8
Complexity: 860
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 99.8Å²

ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0526-0342-2μmol	ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride	1215472-24-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0526-0342-5μmol	ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride	1215472-24-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0526-0342-10μmol	ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride	1215472-24-4	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0526-0342-20μmol	ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride	1215472-24-4	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0526-0342-1mg	ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride	1215472-24-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0526-0342-2mg	ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride	1215472-24-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0526-0342-3mg	ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride	1215472-24-4	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0526-0342-4mg	ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride	1215472-24-4	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0526-0342-5mg	ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride	1215472-24-4	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0526-0342-10mg	ethyl 6-benzyl-2-(2-phenylquinoline-4-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride	1215472-24-4	90%+	10mg	$79.0	2023-05-17